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Compound of Interest

Compound Name: 3-(Methylthio)butanal

Cat. No.: B041657 Get Quote

This technical guide provides a comprehensive overview of the physical properties of 3-

methylsulfanylbutanal, tailored for researchers, scientists, and drug development professionals.

The document presents quantitative data in a structured format, details relevant experimental

methodologies, and visualizes key chemical pathways involving this compound.

Core Physical and Chemical Properties
3-Methylsulfanylbutanal, also known as 3-(methylthio)butanal, is an organic compound with

the chemical formula C5H10OS. It is recognized for its contribution to the flavor profile of

various foods.

Quantitative Data Summary
The table below summarizes the key physical and chemical properties of 3-

methylsulfanylbutanal, compiled from various sources.
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Property Value Unit Source(s)

Molecular Weight 118.20 g/mol
--INVALID-LINK--, --

INVALID-LINK--

Boiling Point 63.0 - 65.0 °C
at 10.0 mmHg, --

INVALID-LINK--

Density 0.994 - 1.003 g/cm³ --INVALID-LINK--

Refractive Index 1.473 - 1.517 --INVALID-LINK--

Solubility
Insoluble in water;

soluble in alcohol
--INVALID-LINK--

Vapor Density 4.1 (vs air) --INVALID-LINK--

Vapor Pressure 60 mmHg
at 20 °C, --INVALID-

LINK--

Flash Point 62 °C --INVALID-LINK--

LogP (Octanol-Water

Partition Coefficient)
0.7 --INVALID-LINK--

Key Chemical Pathways
3-Methylsulfanylbutanal is a key intermediate in two significant chemical pathways that

contribute to the aroma and flavor of cooked foods: the Strecker degradation of methionine and

the Maillard reaction.

Strecker Degradation of Methionine
The Strecker degradation is a chemical reaction that converts an α-amino acid into an

aldehyde containing one fewer carbon atom. In the case of the amino acid methionine, it is

degraded to 3-methylsulfanylbutanal. This reaction is a major contributor to the savory and

meaty flavors in cooked foods.
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Strecker Degradation of Methionine to 3-Methylsulfanylbutanal.

Maillard Reaction
The Maillard reaction is a complex series of chemical reactions between amino acids and

reducing sugars that occurs when food is cooked. It results in the formation of a wide variety of

flavor and aroma compounds, as well as the browning of the food. The Strecker degradation is

considered a part of the broader Maillard reaction, where 3-methylsulfanylbutanal is formed as

a key flavor intermediate.
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Role of 3-Methylsulfanylbutanal in the Maillard Reaction.
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Experimental Protocols
While specific, detailed experimental protocols for determining the physical properties of 3-

methylsulfanylbutanal are not readily available in the public domain, the following sections

describe the general methodologies that are typically employed for such characterizations.

Determination of Boiling Point (Micro Method)
The boiling point of a small sample of 3-methylsulfanylbutanal can be determined using a

micro-boiling point apparatus.

Apparatus:

Thiele tube or similar heating bath

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube

Heat source (e.g., Bunsen burner or heating mantle)

Stirring mechanism (for oil bath)

Procedure:

A small amount of 3-methylsulfanylbutanal is placed in the small test tube.

The capillary tube is placed in the test tube with the open end submerged in the liquid.

The test tube is attached to the thermometer and placed in the heating bath.

The bath is heated gently and stirred continuously.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

The heat is removed, and the temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.
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Determination of Density
The density of liquid 3-methylsulfanylbutanal can be determined using a pycnometer or a digital

density meter.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary fine bore)

Analytical balance

Constant temperature bath

Procedure (using a pycnometer):

The empty, clean, and dry pycnometer is weighed.

The pycnometer is filled with distilled water of a known temperature and weighed again.

The pycnometer is emptied, dried, and then filled with 3-methylsulfanylbutanal at the same

temperature and weighed.

The density is calculated using the formula: Density = (mass of substance) / (mass of water)

* density of water at that temperature.

Determination of Refractive Index
The refractive index of 3-methylsulfanylbutanal can be measured using an Abbe refractometer.

Apparatus:

Abbe refractometer

Constant temperature water circulator

Dropper

Solvent for cleaning (e.g., ethanol or acetone)
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Soft tissue

Procedure:

The refractometer is calibrated using a standard of known refractive index.

The prisms of the refractometer are cleaned and dried.

A few drops of 3-methylsulfanylbutanal are placed on the lower prism.

The prisms are closed and the instrument is allowed to equilibrate to the desired

temperature.

The light source is adjusted and the handwheel is turned until the dividing line between the

light and dark fields is sharp and centered in the crosshairs.

The refractive index is read from the scale.

Gas Chromatography (GC) Analysis
Gas chromatography is a common technique used to determine the purity of volatile

compounds like 3-methylsulfanylbutanal and to analyze its presence in complex mixtures.

Apparatus:

Gas chromatograph equipped with a suitable detector (e.g., Flame Ionization Detector - FID

or Mass Spectrometer - MS)

Capillary column (e.g., a non-polar or medium-polarity column)

Carrier gas (e.g., Helium, Nitrogen, or Hydrogen)

Syringe for sample injection

General Procedure:

Sample Preparation: The sample containing 3-methylsulfanylbutanal is diluted in a suitable

solvent if necessary.
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Injection: A small volume of the sample is injected into the heated inlet of the gas

chromatograph, where it is vaporized.

Separation: The vaporized sample is carried by the inert gas through the capillary column.

The separation of components is based on their differential partitioning between the mobile

phase (carrier gas) and the stationary phase (the coating on the inside of the column).

Detection: As the separated components elute from the column, they are detected by the

detector, which generates a signal.

Data Analysis: The output is a chromatogram, where each peak represents a different

compound. The retention time (the time it takes for a compound to travel through the column)

can be used for identification, and the peak area is proportional to the concentration of the

compound.

The specific parameters for a GC analysis, such as the type of column, temperature program,

and gas flow rates, would need to be optimized for the specific analytical goal.

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 3-Methylsulfanylbutanal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041657#physical-properties-of-3-
methylsulfanylbutanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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